![molecular formula C10H14BrNO B6618785 2-(4-bromophenyl)-2-methoxypropan-1-amine CAS No. 1368537-73-8](/img/structure/B6618785.png)
2-(4-bromophenyl)-2-methoxypropan-1-amine
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Overview
Description
2-(4-bromophenyl)-2-methoxypropan-1-amine (2-BMP-1A) is a synthetic amine compound with applications in scientific research. It is a derivative of 2-methoxypropan-1-amine, and has a bromine atom attached to the phenyl ring. It is used as a reagent in organic synthesis and has potential applications in the pharmaceutical industry. 2-BMP-1A has been studied for its pharmacological properties, and its mechanism of action has been investigated.
Scientific Research Applications
2-(4-bromophenyl)-2-methoxypropan-1-amine has been used in scientific research as a reagent in organic synthesis. It has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other biologically active compounds. It has also been used as a catalyst in organic reactions, such as the synthesis of heterocyclic compounds. Additionally, it has been used as a model compound to study the structure-activity relationships of other amines.
Mechanism of Action
2-(4-bromophenyl)-2-methoxypropan-1-amine has been studied for its pharmacological properties. It has been found to act as an agonist at the serotonin 5-HT1A receptor and as an antagonist at the serotonin 5-HT2A receptor. It has also been found to have affinity for the dopamine D2 receptor, although the exact mechanism of action is not yet understood.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In animal studies, it has been found to have anxiolytic-like effects, as well as antidepressant-like effects. It has also been found to have anti-inflammatory and analgesic effects. Additionally, it has been found to have neuroprotective effects, and to modulate the release of dopamine and serotonin.
Advantages and Limitations for Lab Experiments
2-(4-bromophenyl)-2-methoxypropan-1-amine has several advantages for use in lab experiments. It is relatively easy to synthesize, and the synthesis has a high yield. Additionally, it is a relatively stable compound and is not easily degraded. However, it is important to note that this compound is a relatively new compound, and its effects have not been fully studied. As such, there are still some unknowns regarding its safety and efficacy.
Future Directions
The potential applications of 2-(4-bromophenyl)-2-methoxypropan-1-amine are still being explored. Further research is needed to better understand its pharmacological properties, and to determine its potential therapeutic applications. Additionally, more research is needed to explore its use as a reagent in organic synthesis, and its potential as a catalyst in organic reactions. Finally, further research is needed to understand the structure-activity relationships of other amines, and how they might be modulated by this compound.
Synthesis Methods
2-(4-bromophenyl)-2-methoxypropan-1-amine can be synthesized from commercially available 2-methoxypropan-1-amine. The synthesis begins by reacting 2-methoxypropan-1-amine with bromine in aqueous solution. The reaction is then quenched with aqueous sodium hydroxide. The product is then extracted with ethyl acetate and purified by column chromatography. The synthesis of this compound has been reported to have a high yield of up to 97%.
properties
IUPAC Name |
2-(4-bromophenyl)-2-methoxypropan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrNO/c1-10(7-12,13-2)8-3-5-9(11)6-4-8/h3-6H,7,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPOZYDORTHRYIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1=CC=C(C=C1)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1368537-73-8 |
Source
|
Record name | 2-(4-bromophenyl)-2-methoxypropan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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